Cas no 886918-97-4 (6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 886918-97-4
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 5476838
• Update Time: 2025-05-19

6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[3-(ethylsulfonyl)benzoyl]amino]-4,5,6,7-tetrahydro-
• 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C19H21N3O5S2/c1-3-29(26,27)13-6-4-5-12(9-13)18(25)21-19-16(17(20)24)14-7-8-22(11(2)23)10-15(14)28-19/h4-6,9H,3,7-8,10H2,1-2H3,(H2,20,24)(H,21,25)
• InChI Key： HPMABTCGIDTUKE-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=CC(S(CC)(=O)=O)=C3)SC1=2

Additional information on 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Introduction to 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 886918-97-4) and Its Emerging Applications in Chemical Biology

The compound 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide (CAS No. 886918-97-4) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate scaffold comprising fused thienopyridine and benzamido moieties, has garnered significant attention in recent years due to its potential as a pharmacophore in the development of novel therapeutic agents. The structural complexity of this compound not only underscores the sophistication of modern synthetic chemistry but also highlights its versatility in modulating biological pathways.

At the core of the compound's appeal lies its unique structural motif, which combines a thieno[2,3-c]pyridine core with functionalized benzamido and acetyl groups. The presence of these substituents imparts distinct chemical properties that make it an attractive candidate for further exploration in drug discovery. Specifically, the ethanesulfonyl group introduces a polar moiety that enhances solubility and binding affinity, while the acetyl group can serve as a site for further derivatization or interaction with biological targets. Such structural features are often exploited in the design of molecules targeting neurological disorders, inflammatory conditions, and other complex diseases.

Recent advancements in chemical biology have demonstrated the importance of heterocyclic compounds in modulating enzyme activity and receptor binding. The thieno[2,3-c]pyridine scaffold is particularly noteworthy for its prevalence in bioactive molecules, with several known drugs featuring this core structure. For instance, derivatives of thienopyridines have been investigated for their potential in treating central nervous system disorders due to their ability to interact with neurotransmitter receptors. The benzamido moiety further enhances the compound's pharmacological profile by providing a hydrogen bonding network that can interact with protein targets.

The synthesis of 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide exemplifies the cutting-edge capabilities of modern synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the thienopyridine ring system followed by functional group interconversions to introduce the benzamido and acetyl groups. The ethanesulfonyl group is typically introduced via sulfonylation reactions, which require precise control to avoid side products. Such synthetic strategies highlight the importance of advanced methodologies in constructing complex molecular architectures.

In terms of biological activity, preliminary studies on derivatives of this compound class have shown promising results in inhibiting key enzymes involved in inflammatory pathways. For example, modifications to the benzamido moiety have been found to enhance binding affinity to cyclooxygenase (COX) enzymes, which are central targets in nonsteroidal anti-inflammatory drug (NSAID) development. Additionally, the presence of the thieno[2,3-c]pyridine core suggests potential interactions with ion channels or G-protein coupled receptors (GPCRs), which are critical targets for treating conditions such as hypertension and neurodegenerative diseases.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive molecules like 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets. These computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds prior to synthesis. Furthermore, advances in crystallography have allowed researchers to visualize how these molecules interact with their targets at an atomic level, offering insights into structure-activity relationships.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The versatility of thieno[2,3-c]pyridine derivatives makes them particularly attractive for drug development pipelines. By modifying substituents such as the benzamido and acetyl groups, 6-acetyl-2-3-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine,3-carboxamide offers a scaffold that can be fine-tuned for specific therapeutic applications. This adaptability is crucial for addressing complex diseases where multiple targets may need to be modulated simultaneously.

Future directions in research on this compound may involve exploring its potential as an intermediate in larger drug candidates or investigating its effects on disease models using cell-based assays and animal models. The development of novel synthetic routes could further streamline access to this compound and its derivatives, enabling more rapid exploration of its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be essential in unlocking the full therapeutic potential of molecules like 6-acetyl, 2, 3(ethanesulfonyl)benzamido, 4, H,5, H, 6, H,7 H-thieno[ 2, 3)cpyridine, carboxamide (CAS No., 886918, -97-, -4).